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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and evaluation of
polymer composites incorporating Antioxidant 1098. This document details the physical and
chemical properties of Antioxidant 1098, its mechanism of action, formulation guidelines, and
detailed experimental protocols for performance evaluation.

Introduction to Antioxidant 1098

Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionamide], is a high-performance, sterically hindered phenolic antioxidant.
[1] It is particularly effective in stabilizing a wide range of organic polymers against thermo-
oxidative degradation.[2] Its high molecular weight and polar amide groups contribute to its low
volatility, excellent compatibility with polar polymers like polyamides, and high resistance to
extraction.[1][3]

Key Attributes of Antioxidant 1098:
e Non-discoloring: Maintains the original color of the polymer substrate.[4]
o Low Volatility: Ensures retention during high-temperature processing.[5][6]

o Excellent Extraction Resistance: Provides long-term protection in contact with solvents and
fuels.[1]
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e High Thermal Stability: With a decomposition temperature above 280°C, it withstands typical
polymer processing conditions.

» Superior Compatibility: Shows excellent compatibility with polyamides (PA6, PA66, PA12),
polyesters, polyurethanes, and other engineering plastics.[5][6]

hemical and Physical :

Property Value

N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionamide]

Chemical Name

CAS Number 23128-74-7

Molecular Formula CaoHeaN204

Molecular Weight 636.96 g/mol [7]

Appearance White to off-white powder or granules
Melting Point 156-162 °C

Mechanism of Action

Antioxidant 1098 functions as a primary, chain-breaking antioxidant. During polymer
processing and end-use, exposure to heat, oxygen, and shear stress generates highly reactive
free radicals. These radicals initiate a chain reaction that leads to polymer chain scission,
cross-linking, and ultimately, the degradation of material properties. Antioxidant 1098
interrupts this cycle by donating a hydrogen atom from its hindered phenolic groups to the free
radicals, thereby neutralizing them and preventing further degradation.[1]
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Caption: Mechanism of polymer degradation and intervention by Antioxidant 1098.

Formulation Guidelines and Performance Data

Antioxidant 1098 is typically incorporated into polymer matrices at concentrations ranging
from 0.05% to 1.0% by weight, depending on the polymer type, processing conditions, and the
desired level of long-term stability.[8]

Performance in Polyamide (PA) Composites

Antioxidant 1098 is highly effective in polyamides, significantly improving their long-term
thermal stability and resistance to discoloration.

Table 1: Thermal Aging of Polyamide 6 (PA6) with Antioxidant 1098
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Property Test Conditions

PAG6 + 0.5%
Antioxidant 1098

Unstabilized PA6

Tensile Strength

Significantly Improved

. 2000 hours @ 150°C 44% (Specific data not
Retention .
available)

Tensile Strength N

Initial 75 75
(MPa)
After 2000 hours @

33 42

150°C

Table 2: Performance in Polyamide 66 (PA66) Automotive Components

PAG66 + 0.5%
PA66 + 0.5%

Property Test Conditions Conventional L
o Antioxidant 1098
Antioxidant
Tensile Elongation Under-the-hood, )
. Baseline 30% Increase[9]
Retention >150°C
) Under-the-hood, ) )
Yellowing Baseline 40% Reduction[9]
>150°C
1500 hours
Surface Cracking accelerated Baseline 60% Reduction
weathering

Extraction Resistance

The high molecular weight and polar nature of Antioxidant 1098 make it highly resistant to

extraction by solvents and fuels.

Table 3: Extraction Resistance in Polyamide 12 (PA12)
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Antioxidant Test Conditions % Extracted

Soaked in diesel fuel for 72

Antioxidant 1098 12%][1]
hours

Soaked in diesel fuel for 72

Irganox 1076 35%[1]
hours

Experimental Protocols

This section provides detailed protocols for the formulation and testing of polymer composites

containing Antioxidant 1098.
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Caption: Experimental workflow for formulating and testing polymer composites.
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Protocol for Melt Compounding of Polyamide 66 (PA66)
with Antioxidant 1098

Objective: To prepare a homogeneous blend of PA66 and Antioxidant 1098 for subsequent

performance testing.

Materials and Equipment:

Polyamide 66 (PA66) pellets

o Antioxidant 1098 powder

o Co-rotating twin-screw extruder
e Gravimetric feeders

o Water bath for strand cooling

o Pelletizer

e Vacuum oven

Procedure:

e Drying: Dry the PA66 pellets in a vacuum oven at 80-100°C for at least 4 hours to reduce
moisture content to below 0.2%. Dry the Antioxidant 1098 powder at 60°C for 2 hours.

o Feeder Calibration: Calibrate the gravimetric feeders for both the PA66 and Antioxidant
1098 to ensure accurate dosing.

o Extruder Setup: Set the temperature profile of the twin-screw extruder. A typical profile for
PAGG is:

o Feed zone: 240-260°C
o Compression zone: 260-280°C

o Metering zone: 280-290°C
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o Die: 285°C
e Compounding:
o Set the screw speed to 300-500 RPM.[10]
o Feed the PAG66 pellets through the main hopper.

o Feed the Antioxidant 1098 powder through a side feeder into the molten polymer to
ensure good dispersion.

o Strand Cooling and Pelletizing:
o Extrude the molten polymer blend as a strand into a water bath for cooling.
o Feed the cooled strand into a pelletizer to produce composite pellets.

e Drying of Pellets: Dry the resulting pellets in a vacuum oven at 80-100°C for 4 hours before
injection molding.

Protocol for Thermal Stability Analysis

Objective: To determine the thermal stability and decomposition temperature of the polymer
composite. This protocol is based on ASTM D3850.[6]

Equipment: Thermogravimetric Analyzer (TGA)
Procedure:
e Place a 5-10 mg sample of the polymer composite into a TGA sample pan.

o Heat the sample from ambient temperature to 600°C at a heating rate of 10°C/min under a
nitrogen atmosphere.

o Record the weight loss as a function of temperature.

e The onset of decomposition is determined as the temperature at which significant weight
loss begins.
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Objective: To determine the melting temperature (Tm) and glass transition temperature (Tg) of
the polymer composite. This protocol is based on ASTM D3418.[1][5][7][9][11]

Equipment: Differential Scanning Calorimeter (DSC)
Procedure:
e Place a 5-10 mg sample of the polymer composite into a DSC sample pan.

o Heat the sample from ambient temperature to a temperature above its melting point (e.g.,
300°C for PA66) at a heating rate of 10°C/min under a nitrogen atmosphere.

o Cool the sample back to ambient temperature at a controlled rate (e.g., 10°C/min).
» Reheat the sample to above its melting point at 20°C/min.

e The melting temperature (Tm) is determined from the peak of the endothermic melting
transition in the second heating scan. The glass transition temperature (Tg) is observed as a
step change in the baseline.

Objective: To assess the resistance of the polymer composite to oxidation at an elevated
temperature. This protocol is based on ASTM D3895.[2][3][4][8][12]

Equipment: Differential Scanning Calorimeter (DSC)

Procedure:

Place a small, thin sample (5-10 mg) of the polymer composite into an open DSC pan.

o Heat the sample to a constant isothermal temperature (e.g., 200°C for polyolefins, may need
adjustment for polyamides) under a nitrogen atmosphere at a heating rate of 20°C/min.

e Once the isothermal temperature is reached and stabilized, switch the purge gas from
nitrogen to oxygen.

e The OIT is the time from the introduction of oxygen until the onset of the exothermic
oxidation peak.
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Logical Relationships in Polymer Stabilization

The effectiveness of Antioxidant 1098 is dependent on several interconnected factors, from its
intrinsic chemical properties to the processing conditions and the end-use environment of the
polymer composite.

4 Factors Influencing Stabilization Efficacy

End-Use Environment
- Temperature

Antioxidant Properties
- Chemical Structure

- Molecular Weight
- Volatility

- UV Exposure
- Chemical Contact

Formulation
- Concentration
- Synergy with other additives

Processing Conditions
- Temperature
- Shear Rate
- Residence Time

Polymer Matrix
- Type (e.g., PA6, PA6G6)
- Polarity
- Morphology

Overall Performance of Polymer Composite
- Long-Term Stability
- Mechanical Integrity
- Color Retention

Click to download full resolution via product page

Caption: Interrelated factors affecting the performance of Antioxidant 1098.
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Conclusion

Antioxidant 1098 is a highly effective stabilizer for a variety of polymer systems, particularly
polyamides. Its unique combination of high thermal stability, low volatility, and excellent
compatibility makes it a robust solution for demanding applications. By following the detailed
formulation and testing protocols outlined in these application notes, researchers and
developers can effectively incorporate Antioxidant 1098 to enhance the long-term
performance and durability of their polymer composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Polymer
Composites Formulated with Antioxidant 1098]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b179406#formulation-of-polymer-composites-with-
antioxidant-1098]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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